Cas no 35138-23-9 (Bis(1,5-cyclooctadiene)iridium(I) tetrafluoroborate)

• Product Name: Bis(1,5-cyclooctadiene)iridium(I) tetrafluoroborate
• CAS No: 35138-23-9
• MF: C₁₆H₂₄BF₄Ir
• MW: 495.383374214172
• MDL: MFCD00079664
• CID: 89131
• PubChem ID: 329762311
• Update Time: 2025-09-23

Bis(1,5-cyclooctadiene)iridium(I) tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• Bis(1,5-cyclooctadiene)iridium(I) tetrafluoroborate
• (1Z,5Z)-cycloocta-1,5-diene,iridium,tetrafluoroborate
• PC2197
• MFCD00079664
• (1Z,5Z)-cycloocta-1,5-diene;iridium;tetrafluoroborate
• Bis(1,5-cyclooctadiene)iridium (I) tetrafluoroborate
• J-019957
• AMY11752
• iridium(1+)
• 35138-23-9

• MDL： MFCD00079664
• Inchi： 1S/2C8H12.BF4.Ir/c2*1-2-4-6-8-7-5-3-1;2-1(3,4)5;/h2*1-2,7-8H,3-6H2;;/q;;-1;/b2*2-1-,8-7-;;
• InChI Key： ZFVHFEXIVQSRNV-QMDOQEJBSA-N
• SMILES： [Ir].F[B-](F)(F)F.C1C=CCCC=CC1.C1C=CCCC=CC1 |c:5,9,13,17|

Computed Properties

• Exact Mass: 496.15400
• Monoisotopic Mass: 496.154
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 91.7
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: powder
• Melting Point: 32-48 °C
• Boiling Point: No data available
• Flash Point: Fahrenheit: >300.2 ° f
  Celsius: >149 ° c
  
• Solubility: Soluble in chloroform, methylene chloride
• PSA: 0.00000
• LogP: 6.64560
• Sensitiveness: Air & moisture sensitive
• Solubility: Insoluble

Bis(1,5-cyclooctadiene)iridium(I) tetrafluoroborate Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Storage Condition：−20°C
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Bis(1,5-cyclooctadiene)iridium(I) tetrafluoroborate

Recent Advances in the Application of Bis(1,5-cyclooctadiene)iridium(I) Tetrafluoroborate (CAS: 35138-23-9) in Chemical Biology and Pharmaceutical Research

Bis(1,5-cyclooctadiene)iridium(I) tetrafluoroborate (CAS: 35138-23-9) is a highly versatile organometallic compound that has garnered significant attention in recent years due to its unique catalytic properties and potential applications in chemical biology and pharmaceutical research. This research briefing aims to provide an overview of the latest advancements in the utilization of this compound, focusing on its role in catalysis, drug discovery, and biomedical applications.

Recent studies have highlighted the exceptional catalytic efficiency of Bis(1,5-cyclooctadiene)iridium(I) tetrafluoroborate in asymmetric hydrogenation reactions, a critical process in the synthesis of chiral pharmaceutical intermediates. A 2023 study published in the Journal of the American Chemical Society demonstrated its ability to achieve enantioselectivities exceeding 95% in the hydrogenation of unsaturated ketones, a breakthrough that could streamline the production of enantiopure drugs.

In the realm of chemical biology, researchers have explored the compound's potential as a photoactivatable catalyst for bioorthogonal reactions. A notable 2022 publication in Nature Chemistry reported its use in live-cell labeling applications, where its stability under physiological conditions and selective reactivity with engineered biomolecules enabled precise spatial and temporal control over labeling events. This advancement opens new possibilities for studying dynamic biological processes in real-time.

The pharmaceutical industry has shown increasing interest in this iridium complex for its potential in targeted drug delivery systems. Recent preclinical studies have demonstrated its ability to serve as a redox-responsive carrier for anticancer agents, with a 2023 study in Advanced Materials showing tumor-specific drug release triggered by the hypoxic tumor microenvironment. This approach could potentially reduce off-target effects and improve therapeutic efficacy.

From a mechanistic perspective, computational studies published in 2023 have provided new insights into the electronic structure and reaction pathways of Bis(1,5-cyclooctadiene)iridium(I) tetrafluoroborate. Density functional theory (DFT) calculations have revealed unexpected substrate-dependent changes in the oxidation state of the iridium center, explaining its remarkable adaptability to diverse reaction conditions.

Despite these promising developments, challenges remain in the large-scale application of this compound. Recent investigations into its stability under various conditions and potential toxicity profiles have yielded mixed results, suggesting the need for further optimization. A 2023 review in Chemical Reviews emphasized the importance of developing more robust derivatives while maintaining the compound's exceptional catalytic properties.

Looking forward, the unique properties of Bis(1,5-cyclooctadiene)iridium(I) tetrafluoroborate position it as a promising candidate for addressing several unmet needs in pharmaceutical synthesis and chemical biology. Ongoing research efforts are focusing on expanding its application scope, improving its biocompatibility, and developing more sustainable synthetic routes for its production. The compound's versatility suggests it will continue to be a valuable tool in medicinal chemistry and drug development pipelines in the coming years.